Cas no 2383164-21-2 (1-ethoxy-2-(methoxymethoxy)benzene)

• Product Name: 1-ethoxy-2-(methoxymethoxy)benzene
• CAS No: 2383164-21-2
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6780951
• Update Time: 2026-03-12

1-ethoxy-2-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-(methoxymethoxy)benzene

• Inchi： 1S/C10H14O3/c1-3-12-9-6-4-5-7-10(9)13-8-11-2/h4-7H,3,8H2,1-2H3
• InChI Key： VEGSVVGQUNPCSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OCC)COC

Additional information on 1-ethoxy-2-(methoxymethoxy)benzene

1-Ethoxy-2-(methoxymethoxy)benzene: A Comprehensive Overview

1-Ethoxy-2-(methoxymethoxy)benzene, also known by its CAS number CAS No. 2383164-21-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an ethoxy group and a methoxymethoxy group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 1-ethoxy-2-(methoxymethoxy)benzene typically involves multi-step organic reactions, often utilizing coupling agents or protection/deprotection strategies to achieve the desired substitution pattern on the benzene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

One of the most notable applications of 1-ethoxy-2-(methoxymethoxy)benzene is in the field of medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. For instance, studies have demonstrated its role in the development of anti-inflammatory agents and antioxidants. The presence of both ethoxy and methoxymethoxy groups allows for diverse interactions with biological systems, making it a versatile building block in drug design.

In addition to its medicinal applications, 1-ethoxy-2-(methoxymethoxy)benzene has found utility in materials science. Its ability to form stable derivatives under various reaction conditions makes it an attractive candidate for the synthesis of advanced materials such as polymers and surfactants. Recent research has focused on its use in creating stimuli-responsive materials, which can change their properties in response to external stimuli like temperature or pH changes.

The environmental impact of 1-ethoxy-2-(methoxymethoxy)benzene has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable production methods.

In terms of physical properties, 1-ethoxy-2-(methoxymethoxy)benzene is a stable compound with a melting point around 45°C and a boiling point at approximately 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it convenient for use in various chemical reactions. The compound's UV-vis spectrum reveals strong absorption bands due to conjugation within the aromatic ring, which can be exploited for sensing applications.

The study of 1-ethoxy-2-(methoxymethoxy)benzene has also contributed to our understanding of aromatic substitution patterns and their influence on molecular reactivity. Computational chemistry tools have been employed to model the electronic structure of the molecule, providing insights into its reactivity towards electrophilic substitution reactions. These findings have implications for designing more efficient synthetic pathways and predicting reaction outcomes.

In conclusion, 1-ethoxy-2-(methoxymethoxy)benzene, with its unique structure and versatile properties, continues to be a subject of intense research interest across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring new avenues for its utilization. As our understanding of this compound deepens, it holds great potential for contributing to advancements in both academic and industrial sectors.